Cas no 116169-87-0 (1H-Imidazole,1-methyl-2-nitroso-)

• Product Name: 1H-Imidazole,1-methyl-2-nitroso-
• CAS No: 116169-87-0
• MF: C₄H₅N₃O
• MW: 111.101999998093
• CID: 170407
• PubChem ID: 146582
• Update Time: 2025-04-19

1H-Imidazole,1-methyl-2-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-methyl-2-nitroso-
• 1-methyl-2-nitrosoimidazole
• 1H-Imidazole,1-methyl-2-nitroso
• 1-Mni
• 116169-87-0
• DTXSID60151305
• FN48115PKU
• 1-Methyl-2-nitroso-1H-imidazole
• SCHEMBL3685152
• AKOS006278737
• 1H-Imidazole, 1-methyl-2-nitroso-
• CCRIS 1310
• Q27894323
• UNII-FN48115PKU

• Inchi： 1S/C4H5N3O/c1-7-3-2-5-4(7)6-8/h2-3H,1H3
• InChI Key： DQGMASZUGMDEFA-UHFFFAOYSA-N
• SMILES： O=NC1=NC=CN1C

Computed Properties

• Exact Mass: 111.04300
• Monoisotopic Mass: 111.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.2Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 226.7°Cat760mmHg
• Flash Point: 90.9°C
• Refractive Index: 1.604
• PSA: 47.25000
• LogP: 0.81800